Cas no 1806182-99-9 (6-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 6-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1806182-99-9
• MF: C₉H₄F₆INO₃
• MW: 415.027855873108
• CID: 4838012
• Update Time: 2025-06-08

6-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H4F6INO3/c10-8(11,12)4-2-5(16)17-7(20-9(13,14)15)3(4)1-6(18)19/h2H,1H2,(H,18,19)
• InChI Key： CVVWLPCSEKCCKJ-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=C(C(=N1)OC(F)(F)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.4
• Topological Polar Surface Area: 59.4

Additional information on 6-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid

Introduction to 6-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1806182-99-9)

6-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1806182-99-9) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in the development of novel therapeutic agents. The presence of the iodo, trifluoromethoxy, and trifluoromethyl groups imparts distinct chemical and biological properties, making it a valuable candidate for various research endeavors.

The molecular formula of 6-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid is C₁₂H₆F₇INO₃, with a molecular weight of approximately 434.07 g/mol. The compound features a pyridine core, which is a common scaffold in medicinal chemistry due to its ability to modulate various biological targets. The substitution with iodine, trifluoromethoxy, and trifluoromethyl groups significantly influences the compound's reactivity and bioavailability.

In recent years, the study of halogenated pyridines has been a focal point in drug discovery due to their potential as inhibitors of various enzymes and receptors. The presence of the iodo group in 6-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid can enhance its lipophilicity and improve its ability to cross cell membranes, thereby enhancing its pharmacological activity. Additionally, the trifluoromethoxy and trifluoromethyl groups contribute to the compound's metabolic stability and reduce its susceptibility to metabolic degradation.

The synthesis of 6-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid involves several steps, including the formation of the pyridine core, introduction of the trifluoromethoxy and trifluoromethyl groups, and subsequent iodination. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in large-scale research and development projects.

In terms of biological activity, 6-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid has shown promising results in preliminary studies. For instance, it has demonstrated potent inhibitory effects on specific kinases and enzymes involved in cancer cell proliferation and metastasis. These findings suggest that the compound could be a potential lead for the development of anti-cancer drugs.

Beyond cancer research, 6-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid has also been explored for its potential applications in neurodegenerative diseases. Studies have indicated that it can modulate certain neurotransmitter systems and protect neurons from oxidative stress, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of 6-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid is an important consideration for its potential therapeutic use. Preclinical studies have shown that it exhibits low toxicity at effective concentrations, which is a favorable attribute for drug candidates. However, further investigations are necessary to fully understand its long-term safety and efficacy.

In conclusion, 6-Iodo-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1806182-99-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.